![molecular formula C9H7NO4 B6645771 2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid](/img/structure/B6645771.png)
2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid
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Overview
Description
2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid (MFOC) is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. MFOC is a derivative of furan and oxazole, two important classes of organic compounds that are widely used in various fields of chemistry. MFOC has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid has potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. This compound has been reported to exhibit antimicrobial, antifungal, and anticancer activities. Its ability to inhibit the growth of cancer cells has been attributed to its ability to induce apoptosis and inhibit cell proliferation. This compound has also been shown to inhibit the activity of certain enzymes, including tyrosinase and cholinesterase, which are involved in the pathogenesis of various diseases.
Mechanism of Action
The exact mechanism of action of 2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid is not fully understood. However, it has been suggested that this compound exerts its biological activity by interacting with specific targets in cells, including enzymes and receptors. This compound has been shown to inhibit the activity of certain enzymes, including tyrosinase and cholinesterase, which are involved in the pathogenesis of various diseases. This compound has also been reported to interact with certain receptors, including the adenosine A1 receptor and the GABA receptor.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been reported to exhibit antimicrobial, antifungal, and anticancer activities. Its ability to inhibit the growth of cancer cells has been attributed to its ability to induce apoptosis and inhibit cell proliferation. This compound has also been shown to inhibit the activity of certain enzymes, including tyrosinase and cholinesterase, which are involved in the pathogenesis of various diseases.
Advantages and Limitations for Lab Experiments
2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized using different methods. This compound has been shown to exhibit various biological activities, making it a useful tool for studying the mechanisms of action of different enzymes and receptors. However, this compound also has some limitations for lab experiments. Its solubility in water is limited, which can make it difficult to use in certain assays. In addition, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for the research of 2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid. One potential direction is to investigate the structure-activity relationship of this compound and its derivatives. This could help to identify more potent and selective compounds for specific targets. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. This could help to determine the optimal dose and route of administration for potential therapeutic applications. Finally, further research is needed to elucidate the exact mechanism of action of this compound and its derivatives, which could provide insights into the development of novel drugs for the treatment of various diseases.
Synthesis Methods
2-(5-Methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid can be synthesized using different methods, including the reaction of 3-(bromomethyl)-5-methylfuran-2(3H)-one with 3-amino-5-methylisoxazole-4-carboxylic acid in the presence of a base such as potassium carbonate. The reaction yields this compound as a white crystalline solid with a melting point of 205-207°C. Other methods for synthesizing this compound have also been reported in the literature.
Properties
IUPAC Name |
2-(5-methylfuran-3-yl)-1,3-oxazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO4/c1-5-2-6(3-13-5)8-10-7(4-14-8)9(11)12/h2-4H,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQAKHEAQZHKACV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CO1)C2=NC(=CO2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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